Cas no 897484-51-4 (4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline)
4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [4-(dimethylamino)phenyl][4-(4,6-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
- 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline
-
- Inchi: 1S/C22H26N4OS/c1-15-13-16(2)20-19(14-15)28-22(23-20)26-11-9-25(10-12-26)21(27)17-5-7-18(8-6-17)24(3)4/h5-8,13-14H,9-12H2,1-4H3
- InChI Key: DNCOHYDYERLXSA-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(N(C)C)C=C1)(N1CCN(C2=NC3=C(C)C=C(C)C=C3S2)CC1)=O
4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2609-2453-2μmol |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-5μmol |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-10μmol |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-20μmol |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-1mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-2mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-3mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-4mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-5mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-2453-10mg |
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline |
897484-51-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline
Research Brief on 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4)
The compound 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperazine moieties, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.
One of the key areas of investigation has been the compound's interaction with specific cellular targets, particularly those involved in signal transduction pathways. Preliminary in vitro studies have demonstrated that 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline exhibits high affinity for certain kinase enzymes, suggesting its potential as a kinase inhibitor. This finding is particularly relevant in the context of cancer therapy, where kinase inhibitors play a crucial role in targeted treatments.
In a recent study published in the Journal of Medicinal Chemistry, researchers explored the compound's efficacy in inhibiting tumor growth in xenograft models. The results indicated a significant reduction in tumor volume, accompanied by minimal off-target effects. These findings underscore the compound's potential as a candidate for further preclinical development. Additionally, the study highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.
Another area of interest has been the compound's potential application in neurodegenerative diseases. Research published in ACS Chemical Neuroscience reported that 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline exhibits neuroprotective properties in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting a dual mechanism of action that could be leveraged for therapeutic intervention.
Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the current body of research provides a strong foundation for further exploration and optimization of 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline as a therapeutic agent.
In conclusion, the compound 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4) represents a promising avenue for drug discovery, with potential applications in oncology and neurodegenerative diseases. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.
897484-51-4 (4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)